5-(Difluoromethyl)-4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carboxylic acid

• IUPAC Name: 5-(difluoromethyl)-4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C8H7F2NO4S/c9-5(10)4-3(8-14-1-2-15-8)11-6(16-4)7(12)13/h5,8H,1-2H2,(H,12,13)
• InChI Key: ZCHIQQJKJFUQRR-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(SC(=N2)C(=O)O)C(F)F
• Molecular Formula: C8H7F2NO4S
• Molecular Weight: 251.21 g/mol

Description

The compound “5-(Difluoromethyl)-4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carboxylic acid” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that includes a five-membered C3NS ring. The molecule also contains a difluoromethyl group and a 1,3-dioxolane ring, which is a type of acetal.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The thiazole ring, the difluoromethyl group, and the 1,3-dioxolane ring would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could make it somewhat soluble in water, while the presence of the nonpolar difluoromethyl group and the 1,3-dioxolane ring could make it soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.